Cas no 3289-48-3 (2-Ethoxypyrimidin-4-amine)

• Product Name: 2-Ethoxypyrimidin-4-amine
• CAS No: 3289-48-3
• MF: C₆H₉N₃O
• MW: 139.155160665512
• MDL: MFCD00234232
• CID: 295345
• PubChem ID: 817202
• Update Time: 2025-05-21

2-Ethoxypyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine,2-ethoxy-
• 2-ethoxy-4-Pyrimidinamine
• 2-ethoxypyrimidin-4-amine
• 2-Ethoxypyrimidin-4-ylamine
• 4-Pyrimidinamine, 2-ethoxy- (9CI)
• 4-Amino-2-ethoxypyrimidine
• DTXSID00355764
• AS-39268
• FT-0704639
• 3289-48-3
• MFCD00234232
• SB56251
• 2-Ethoxypyrimidin-4-ylamine,97%
• SCHEMBL11076895
• 4-Pyrimidinamine, 2-ethoxy-
• AKOS006274716
• CS-0314907
• DB-068710
• DB-332001
• 4-AMINO-2-ETHOXY PYRIMIDINE
• AC-907/25004585
• 2-Ethoxypyrimidin-4-amine

• MDL： MFCD00234232
• Inchi： 1S/C6H9N3O/c1-2-10-6-8-4-3-5(7)9-6/h3-4H,2H2,1H3,(H2,7,8,9)
• InChI Key： PAILBNDUFZARQN-UHFFFAOYSA-N
• SMILES： O(C1N=CC=C(N)N=1)CC

Computed Properties

• Exact Mass: 139.07467
• Monoisotopic Mass: 139.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.5
• Topological Polar Surface Area: 61A^2

Experimental Properties

• Density: 1.172
• Melting Point: 83-86 ºC
• Boiling Point: 298.4°C at 760 mmHg
• Flash Point: 134.3°C
• Refractive Index: 1.553
• PSA: 61.03
• LogP: 0.38760

2-Ethoxypyrimidin-4-amine Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 2-Ethoxypyrimidin-4-amine

Comprehensive Overview of 2-Ethoxypyrimidin-4-amine (CAS No. 3289-48-3): Properties, Applications, and Industry Insights

2-Ethoxypyrimidin-4-amine (CAS No. 3289-48-3) is a specialized organic compound belonging to the pyrimidine derivative family. With its molecular formula C₆H₉N₃O, this compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of an ethoxy group and an amine functional group on the pyrimidine ring makes it a versatile intermediate for synthesizing more complex molecules. Researchers often refer to it by alternative names such as 4-amino-2-ethoxypyrimidine, highlighting its IUPAC nomenclature.

In recent years, the demand for pyrimidine derivatives like 2-Ethoxypyrimidin-4-amine has surged, driven by their applications in drug discovery and crop protection. A growing trend in AI-driven molecular design has further amplified interest, as computational tools optimize its reactivity for target-specific applications. Searches for "3289-48-3 solubility" or "2-Ethoxypyrimidin-4-amine synthesis" reflect user curiosity about its physicochemical behavior and synthetic pathways. This compound’s melting point (typically 90–95°C) and solubility in organic solvents (e.g., ethanol, DMSO) are frequently queried, underscoring its lab utility.

The pharmaceutical industry leverages 2-Ethoxypyrimidin-4-amine as a building block for kinase inhibitors, a class of therapeutics targeting cancer and inflammatory diseases. Its pyrimidine core mimics natural nucleobases, enabling interactions with biological enzymes. Concurrently, agrochemical researchers explore its potential in herbicide formulations, where modified pyrimidines disrupt weed growth cycles. Environmental concerns have also spurred studies on its biodegradability, aligning with the global push for green chemistry.

From a synthetic chemistry perspective, CAS No. 3289-48-3 is often synthesized via nucleophilic substitution reactions, where 4-chloro-2-ethoxypyrimidine reacts with ammonia or amines. Patent databases reveal innovative methods to enhance yield and purity, addressing industrial scalability challenges. Users searching for "2-Ethoxypyrimidin-4-amine suppliers" or "high-purity pyrimidine derivatives" typically seek reliable sources for R&D or bulk procurement.

Emerging discussions in precision medicine and sustainable agriculture have further cemented the relevance of this compound. For instance, its role in covalent inhibitor design—a hot topic in oncology—has been explored in recent publications. Meanwhile, the agro sector investigates its metabolites to ensure compliance with eco-friendly pesticide regulations. Such multidisciplinary applications make 2-Ethoxypyrimidin-4-amine a compound of enduring scientific and commercial value.

Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing 3289-48-3, ensuring batch consistency. Quality control remains a priority, as impurities can affect downstream applications. Searches for "2-Ethoxypyrimidin-4-amine MSDS" or "spectral data" indicate user focus on safety and analytical validation. Regulatory frameworks such as REACH and FDA guidelines govern its handling, though it remains non-classified as hazardous under standard conditions.

In conclusion, 2-Ethoxypyrimidin-4-amine (CAS No. 3289-48-3) exemplifies the intersection of chemistry and innovation. Its adaptability across life sciences and alignment with trends like AI-assisted drug discovery and sustainable agrochemicals ensure its prominence in scientific discourse. As research advances, this compound will likely unlock new frontiers in molecular design and application-specific solutions.